4-Amino-3-fluorobenzyl bromide
Overview
Description
4-Amino-3-fluorobenzyl bromide, also known as tert-butyl 4-(bromomethyl)-2-fluorophenylcarbamate, is a chemical compound with the CAS Number: 323578-36-5 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The molecular formula of 4-Amino-3-fluorobenzyl bromide is C12H15BrFNO2, and it has a molecular weight of 304.16 . The InChI Code is 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15-10-5-4-8(7-13)6-9(10)14/h4-6H,7H2,1-3H3,(H,15,16) .Scientific Research Applications
Chemical Synthesis
4-Amino-3-fluorobenzyl bromide is used in the preparation of various chemical compounds. For instance, it has been used in the synthesis of 3-acetyl-1-(4-fluorobenzyl)-4-hydroxy-1H-indole and 1-(4-fluorobenzyl)-5-(pyrrolidine-1-sulfonyl)isatin .
Pharmaceutical Research
The compound plays a significant role in pharmaceutical research. The judicious placement of fluorine atoms in a molecule can have a significant influence on its chemical and physical properties . The electron withdrawing and inductive field effects from a single fluorine nucleus are profound, affecting properties such as acidity, lipophilicity, and polarity .
Agrochemical Research
Similar to pharmaceuticals, 4-Amino-3-fluorobenzyl bromide is also important in agrochemical research. The presence of fluorine can enhance the effectiveness of agrochemicals .
Material Science
In material science, this compound can be used in the development of new materials with unique properties. The presence of fluorine can significantly alter the properties of the material .
Nuclear Magnetic Resonance (NMR) Spectroscopy
4-Amino-3-fluorobenzyl bromide can be evaluated with benchtop Fluorine-19 NMR. The broader chemical shift range in 19F NMR helps resolve individual fluorine containing functional groups .
Chemical Analysis
The compound can be used in chemical analysis. The 19F NMR spectra are typically first-order in nature in that spin-spin coupling follows the n+1 rule for multiplicity .
Safety and Hazards
4-Amino-3-fluorobenzyl bromide is classified as a dangerous substance. It has been assigned the GHS05 pictogram, with the signal word “Danger”. It has hazard statements H314, indicating that it causes severe skin burns and eye damage . Precautionary statements include P271, P260, and P280, advising against breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
4-Amino-3-fluorobenzyl bromide is a chemical compound used in organic synthesis, particularly in the Suzuki-Miyaura cross-coupling reaction . The primary targets of this compound are organoboron reagents, which are used in the formation of carbon-carbon bonds .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, a key step in the Suzuki-Miyaura coupling reaction . In this process, the bromine atom in the 4-Amino-3-fluorobenzyl bromide molecule is replaced by an organoboron reagent, facilitated by a palladium catalyst . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction, in which 4-Amino-3-fluorobenzyl bromide plays a crucial role, is a part of a broader biochemical pathway involving the synthesis of biaryl compounds . These compounds have wide applications in pharmaceuticals and agrochemicals .
Result of Action
The primary result of the action of 4-Amino-3-fluorobenzyl bromide is the formation of new carbon-carbon bonds . This enables the synthesis of a wide range of complex organic compounds, including pharmaceuticals and agrochemicals .
Action Environment
The efficacy and stability of 4-Amino-3-fluorobenzyl bromide can be influenced by various environmental factors. For instance, the Suzuki-Miyaura coupling reaction requires a palladium catalyst and an alkaline environment . Additionally, the reaction is typically performed under controlled temperature conditions .
properties
IUPAC Name |
4-(bromomethyl)-2-fluoroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c8-4-5-1-2-7(10)6(9)3-5/h1-3H,4,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWKYHWKAWJPQJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CBr)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-fluorobenzyl bromide | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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